Cas no 1261841-36-4 (3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine
• CAS No: 1261841-36-4
• MF: C₁₉H₁₀ClF₆NO₂
• MW: 433.731625080109
• CID: 4987806
• Update Time: 2025-10-31

3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine

• Inchi： 1S/C19H10ClF6NO2/c20-17-16(12-4-2-6-15(8-12)29-19(24,25)26)9-13(10-27-17)11-3-1-5-14(7-11)28-18(21,22)23/h1-10H
• InChI Key： BXTJIXHBDPSNGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C=CC=C(C=1)OC(F)(F)F)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 532
• XLogP3: 7.4
• Topological Polar Surface Area: 31.4

Additional information on 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine

Recent Advances in the Study of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine (CAS: 1261841-36-4)

3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine (CAS: 1261841-36-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by the presence of trifluoromethoxy and chloropyridine moieties, confers remarkable chemical stability and lipophilicity, making it an attractive scaffold for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient Pd-catalyzed cross-coupling reaction for its synthesis, achieving a yield of over 85% under mild conditions.

In terms of biological activity, recent investigations have demonstrated that 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine exhibits promising inhibitory effects against a range of kinase targets, including EGFR and VEGFR2. These findings were corroborated by in vitro assays showing IC50 values in the low micromolar range. Additionally, the compound has shown moderate antimicrobial activity against Gram-positive bacteria, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters. The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, although further studies are needed to elucidate the precise molecular interactions.

One of the most exciting developments is the potential application of this compound in the treatment of neurodegenerative diseases. A 2023 preprint on bioRxiv highlighted its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways in a mouse model of Alzheimer's disease. While these results are preliminary, they open new avenues for the development of neuroprotective agents based on this chemical scaffold.

Despite these promising findings, challenges remain in the clinical translation of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Current research efforts are focused on structural modifications to improve pharmacokinetic properties while maintaining biological activity. Collaborative projects between academia and industry are underway to accelerate the development of derivatives with enhanced therapeutic potential.

In conclusion, 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-chloropyridine represents a versatile chemical entity with multiple potential applications in drug discovery. The latest research underscores its value as both a pharmacological tool and a lead compound for further development. As synthetic methodologies continue to improve and biological investigations deepen, this compound is likely to play an increasingly important role in the development of new therapeutic agents for various diseases.